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Compound of Interest

Compound Name: Guazatine

Cat. No.: B1672436

A Technical Guide for Researchers and Drug Development Professionals

Guazatine, a fungicide and seed treatment with bird-repellent properties, is recognized for its
efficacy against a range of plant pathogens. However, its introduction into the environment
necessitates a thorough understanding of its potential effects on non-target organisms. This
technical guide provides a comprehensive overview of the laboratory-assessed toxicological
effects of Guazatine on various non-target species, presenting quantitative data, detailed
experimental protocols, and visual representations of key experimental workflows.

Ecotoxicological Data Summary

The following tables summarize the acute and chronic toxicity of Guazatine to a range of non-
target organisms, as determined in laboratory settings. These values, primarily expressed as
LC50 (lethal concentration for 50% of the test population), EC50 (effective concentration
causing a sub-lethal effect in 50% of the population), LD50 (lethal dose for 50% of the test
population), and NOEC (no-observed-effect concentration), are crucial for environmental risk
assessment.

Table 1: Acute Toxicity of Guazatine to Aquatic Organisms
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. . . Exposure
Organism Species Endpoint Value .
Duration
Oncorhynchus
Fish mykiss (Rainbow  LC50 19 mg/L[1] 96 hours
Trout)
Aquatic Daphnia magna EC50
o 0.15 mg/L 48 hours
Invertebrate (Water Flea) (Immaobilisation)
Aquatic Daphnia magna Acute Oral
. ~0.1 mg/L[1] -
Invertebrate (Water Flea) Toxicity
Table 2: Chronic Toxicity of Guazatine to Aquatic Organisms
. . . Exposure
Organism Species Endpoint Value .
Duration
Aquatic Daphnia magna
NOEC 3 pg/L[1] -
Invertebrate (Water Flea)

Table 3: Toxicity of Guazatine to Terrestrial Organisms
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. . ) Exposure
Organism Species Endpoint Value .
Duration

Species not 228 mg/kg bod

Bird (Sp N Acute Oral LD50 _ 9 Y -
specified) weight[2]
Coturnix japonica 429 mg a.i./k

Bird Jap _ LD50 J _ J -
(Japanese quail) body weight[1]

) Columba livia 82 mg/kg (with

Bird ] LD50 ) -

(Pigeon) emetic effect)[1]
) ] Eisenia fetida

Soil Organism LC50 > 1000 mg/kg[1] 14 days

(Earthworm)
o Apis spp. Contact Acute

Beneficial Insect >100 pg/bee[2] 72 hours

(Honeybee) LD50

Key Experimental Protocols

The toxicological data presented above are generated through standardized laboratory
protocols, primarily following guidelines set by the Organisation for Economic Co-operation and
Development (OECD) and the International Organisation for Biological and Integrated Control
of Noxious Animals and Plants (IOBC/WPRS). Below are detailed methodologies for key
experiments.

Aquatic Toxicity Testing
1. Fish Acute Toxicity Test (Following OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish
population over a 96-hour period.

e Test Organism:Oncorhynchus mykiss (Rainbow Trout) is a commonly used species.

o Test Conditions: Fish are exposed to a range of Guazatine concentrations in a controlled
aguatic environment. Key parameters such as temperature, pH, and dissolved oxygen are
maintained within specified limits.
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Procedure: A static, semi-static, or flow-through system can be used. In a static test, the test
solution is not renewed. In a semi-static test, the solution is renewed at regular intervals. In a
flow-through system, the test solution is continuously replaced.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical
methods such as probit analysis.

. Daphnia sp. Acute Immobilisation Test (Following OECD Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna, a key zooplankton
species.

Test Organism: Young daphnids (less than 24 hours old) are used.

Test Conditions: Daphnids are exposed to various concentrations of Guazatine in a defined
culture medium.

Procedure: The test is typically conducted in glass beakers under static conditions for 48
hours.

Observations: The number of immobilized daphnids (those unable to swim) is recorded at 24
and 48 hours.

Data Analysis: The EC50 for immobilization is calculated.

Terrestrial Toxicity Testing

1. Avian Acute Oral Toxicity Test (Following OECD Guideline 2123)
This study is designed to determine the acute oral toxicity of a substance to birds.

e Test Organism: Commonly used species include Colinus virginianus (Bobwhite quail) or
Anas platyrhynchos (Mallard duck).

e Procedure: Birds are administered a single oral dose of Guazatine. A control group receives
a placebo.
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» Observations: Mortalities and signs of toxicity are observed for at least 14 days. Body weight

and food consumption are also monitored.

» Data Analysis: The LD50 value is calculated based on the observed mortalities.

2. Earthworm Acute Toxicity Test (Following OECD Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms in artificial soil.

Test Organism:Eisenia fetida is the standard test species.

Test Conditions: Earthworms are exposed to soil treated with a range of Guazatine
concentrations.

Procedure: The test is conducted in containers with artificial soil for 14 days.
Observations: Mortality and changes in body weight are assessed at the end of the test.

Data Analysis: The LC50 is determined.

. Honeybee Acute Contact and Oral Toxicity Tests (Following OECD Guidelines 214 and 213)

These tests assess the toxicity of a substance to honeybees through direct contact and

ingestion.

Test Organism: Adult worker honeybees (Apis mellifera) are used.

Contact Toxicity (OECD 214): A small droplet of a Guazatine solution is applied to the dorsal
thorax of each bee.

Oral Toxicity (OECD 213): Bees are fed a sugar solution containing a known concentration of
Guazatine.

Observations: Mortality is recorded at 24, 48, and 72 hours.

Data Analysis: The LD50 value (in pg of active substance per bee) is calculated for both
exposure routes.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizing Experimental Workflows and Signaling
Pathways

To further elucidate the methodologies and potential mechanisms of action, the following
diagrams, created using Graphviz (DOT language), illustrate key experimental workflows.
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Generalized workflow for aquatic toxicity testing.
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General workflow for terrestrial organism toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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